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Compound of Interest

Compound Name: Gsk983

Cat. No.: B1672409 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Abstract

GSK983 is a novel, potent, and broad-spectrum antiviral agent that functions by inhibiting the

host cell enzyme dihydroorotate dehydrogenase (DHODH).[1][2][3] This inhibition disrupts the

de novo pyrimidine biosynthesis pathway, which is critical for the replication of various viruses

and the proliferation of immortalized cell lines.[1][2] GSK983 has demonstrated efficacy in the

low nanomolar range against viruses such as adenovirus, polyoma virus SV-40, Epstein-Barr

virus (EBV), and human papillomavirus (HPV).[4][5] Given its high potency, the accurate

preparation of solutions and proper storage are critical for obtaining reproducible and reliable

experimental results. This document provides detailed protocols for the solubilization, storage,

and preparation of working solutions of GSK983 for in vitro research.

2.0 Chemical and Physical Properties

GSK983 is a tetrahydrocarbazole compound with the following properties:
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Property Value Reference

IUPAC Name

N-[(1R)-6-Chloro-2,3,4,9-

tetrahydro-1H-carbazol-1-yl]-2-

pyridinecarboxamide

[4]

CAS Number 827591-02-6 [1][6]

Molecular Formula C₁₈H₁₆ClN₃O [6][7]

Molecular Weight
325.79 g/mol (often rounded to

326 g/mol )
[1][4][6]

Purity
>98% (typically verified by

HPLC)
[8][9]

3.0 Solubility Data

GSK983 is sparingly soluble in aqueous solutions but exhibits good solubility in organic

solvents, particularly dimethyl sulfoxide (DMSO).

Solvent Solubility Notes

DMSO ≥ 10 mg/mL (≥ 30.69 mM)

The recommended solvent for

preparing high-concentration

stock solutions.[4] Use of

fresh, anhydrous DMSO is

recommended as it is

hygroscopic.

Water Insoluble or slightly soluble
Not recommended for primary

stock solution preparation.

Ethanol Insoluble or slightly soluble
Not recommended for primary

stock solution preparation.

4.0 Recommended Storage and Stability

Proper storage is essential to maintain the integrity and activity of GSK983.
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Form
Storage
Temperature

Shelf Life Recommendations

Solid Powder -20°C Up to 3 years

Store in a tightly

sealed vial, protected

from light and

moisture.[1]

Stock Solution (in

DMSO)
-80°C 6 months to 1 year

Recommended long-

term storage. Aliquot

into single-use

volumes to avoid

repeated freeze-thaw

cycles.[1][6]

Stock Solution (in

DMSO)
-20°C Up to 1 month

Suitable for short-term

storage.[6][10] Avoid

more than 1-2 freeze-

thaw cycles.

Experimental Protocols
5.1 Protocol 1: Preparation of a 10 mM GSK983 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

concentration for in vitro experiments.

Materials and Equipment:

GSK983 solid powder

Anhydrous, sterile DMSO

Analytical balance

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips
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Vortex mixer

(Optional) Sonicator water bath

Procedure:

Acclimatization: Before opening, allow the vial of GSK983 powder to equilibrate to room

temperature for at least 60 minutes.[11] This prevents condensation of moisture inside the

vial.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of GSK983 powder. For example, to prepare 1 mL of a 10 mM stock

solution:

Calculation: Volume (L) x Concentration (mol/L) x MW ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 325.79 g/mol = 0.00326 g = 3.26 mg

Solubilization: Add the calculated volume of sterile DMSO to the tube containing the GSK983
powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. If necessary, brief sonication in a water bath (not exceeding 37-50°C)

can aid dissolution.[12][13] Visually inspect the solution against a light source to ensure no

particulates are visible.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in

sterile, tightly sealed cryovials. This is the most critical step to prevent degradation from

repeated freeze-thaw cycles.[1][12][14]

Storage: Label the aliquots clearly with the compound name, concentration, solvent, and

date of preparation. Immediately store the aliquots at -80°C for long-term use.[1][6]

5.2 Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the serial dilution of the 10 mM DMSO stock solution to achieve final

nanomolar concentrations in cell culture medium. GSK983 shows potent activity with EC₅₀
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values in the 5-40 nM range.[4][5]

Procedure:

Thawing: Retrieve a single aliquot of the 10 mM GSK983 stock solution from the -80°C

freezer. Thaw it completely at room temperature.

Intermediate Dilutions: It is recommended to perform serial dilutions in DMSO first before

diluting into an aqueous medium to prevent precipitation.[15] For example, to reach a 10 µM

working solution from a 10 mM stock, dilute 1 µL of the stock into 999 µL of cell culture

medium.

Final Dilution: Add the final diluted sample to your cell culture medium to achieve the desired

experimental concentration (e.g., 1 nM to 100 nM).

Crucial Note: The final concentration of DMSO in the cell culture medium should be kept to

a minimum, typically ≤ 0.1% (v/v), to avoid solvent-induced cytotoxicity.[4] Always include

a vehicle control (medium with the same final DMSO concentration) in your experiments.

Example: To make a 100 mL cell culture medium with a final GSK983 concentration of 10

nM and 0.1% DMSO, you would add 100 µL of a 10 µM intermediate solution.

Visualizations
6.1 Experimental Workflow for GSK983 Preparation
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Caption: Workflow for preparing and storing GSK983 solutions.
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6.2 Simplified Signaling Pathway of GSK983 Action
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Caption: GSK983 inhibits DHODH, blocking pyrimidine synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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